![molecular formula C13H20Cl2N2 B3227638 [1-(3-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride CAS No. 1261231-75-7](/img/structure/B3227638.png)
[1-(3-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride
Overview
Description
[1-(3-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. It is a white crystalline powder that is soluble in water and has a molecular weight of 257.20 g/mol. This compound is also known by its chemical name, 3-Chloro-α-[(methylamino)methyl]benzyl alcohol hydrochloride.
Mechanism of Action
The exact mechanism of action of [1-(3-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride is not fully understood. However, it has been reported to act as a selective serotonin reuptake inhibitor (SSRI) and a norepinephrine-dopamine reuptake inhibitor (NDRI). This means that it increases the levels of serotonin, norepinephrine, and dopamine in the brain, which are neurotransmitters that play a crucial role in regulating mood and behavior.
Biochemical and Physiological Effects:
Studies have shown that [1-(3-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride has various biochemical and physiological effects. It has been reported to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which can lead to an improvement in mood and a reduction in anxiety and depression. It has also been shown to increase the activity of certain receptors in the brain, which can lead to an improvement in cognitive function and memory.
Advantages and Limitations for Lab Experiments
[1-(3-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride has various advantages and limitations for lab experiments. One of the main advantages is its high purity and stability, which makes it suitable for use in various assays and experiments. It is also relatively easy to synthesize, which makes it cost-effective. However, one of the main limitations is its potential toxicity, which requires careful handling and storage.
Future Directions
There are various future directions for the study of [1-(3-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride. One potential direction is the development of new drug candidates based on the compound's structure and mechanism of action. Another direction is the study of the compound's effects on other neurotransmitter systems in the brain. Additionally, the compound could be used as a tool for studying the function of certain receptors in the brain and their role in various diseases.
Scientific Research Applications
[1-(3-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride has been used in various scientific research fields, including medicinal chemistry, neuroscience, and pharmacology. It has been studied for its potential use as a drug candidate in the treatment of various diseases, including depression, anxiety, and addiction. The compound has also been used as a tool for studying the function of certain receptors in the brain.
properties
IUPAC Name |
1-[(3-chlorophenyl)methyl]-N-methylpiperidin-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19ClN2.ClH/c1-15-13-6-3-7-16(10-13)9-11-4-2-5-12(14)8-11;/h2,4-5,8,13,15H,3,6-7,9-10H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSJYAXUFVKDNAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCCN(C1)CC2=CC(=CC=C2)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(3-Chloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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